Cas no 1803717-82-9 (Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate
• CAS No: 1803717-82-9
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4944612
• Update Time: 2025-05-19

Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate

• Inchi： 1S/C12H12FNO3/c1-3-17-12(15)6-10-8(7-14)4-9(16-2)5-11(10)13/h4-5H,3,6H2,1-2H3
• InChI Key： UXKFUXWOVMJTSF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate

Introduction to Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate (CAS No. 1803717-82-9)

Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate (CAS No. 1803717-82-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a fluoro substituent, and a methoxy group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular formula of Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate is C₁₃H₁₁FO₃N, and its molecular weight is approximately 250.23 g/mol. The compound's structure can be represented as follows:

Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-cyano-6-fluoro-4-methoxybenzaldehyde with ethyl bromoacetate in the presence of a base, followed by subsequent purification steps to obtain the desired product. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. The presence of the cyano group and the fluoro substituent provides opportunities for further functionalization, allowing chemists to explore a wide range of derivatives with enhanced biological activities.

A notable example of the application of Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate in medicinal chemistry is its use in the development of selective inhibitors for specific enzymes. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are important targets in cancer therapy. The ability to modulate kinase activity selectively can lead to more effective and less toxic therapeutic agents.

Beyond its role as an intermediate in drug synthesis, Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate has also shown promise in other areas of research. Studies have demonstrated that this compound possesses antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, preliminary investigations suggest that it may have anti-inflammatory effects, making it a potential candidate for treating inflammatory conditions.

The physical and chemical properties of Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and processing methods used in pharmaceutical research.

Safety and handling guidelines for Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Ethyl 2-cyano-6-fluoro-4-methoxyphenylacetate (CAS No. 1803717-82-9) is a valuable compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse chemical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and insights into its biological activities, this compound is likely to play an increasingly important role in advancing drug discovery and therapeutic innovation.